2-Isopropoxy-4-methyl-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-propan-2-yloxy-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C8H11NO3S/c1-4(2)12-8-9-5(3)6(13-8)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key: DGFJLZVNVMIESZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)OC(C)C)C(=O)O
• Molecular Formula: C8H11NO3S
• DSSTOX Substance ID: DTXSID201206966
• Molecular Weight: 201.25 g/mol
• CAS RN: 1374407-95-0

Description

2-Isopropoxy-4-methyl-1,3-thiazole-5-carboxylic acid (IPMTCA) is an organic compound with a molecular formula of C7H9NO3S. It is a type of thiazole acid derivative and a member of the thiazole carboxylic acid family. IPMTCA is widely used in scientific research due to its unique properties and its ability to interact with various molecules.

Scientific Research Applications

• Synthesis of Thiazole Derivatives :

  • 2-Isopropoxy-4-methyl-1,3-thiazole-5-carboxylic acid has been used in the synthesis of various thiazole derivatives, demonstrating its utility in creating complex molecular structures. For example, it played a role in the synthesis of (4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates, which were derived from methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, itself prepared from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride, and thiourea (Žugelj et al., 2009).

• Molecular Structure and Solubility Studies :

  • Research on the relationship between molecular structure, crystal structure, and solubility of various esters of this compound revealed insights into the crystallographic structures formed by these molecules. These studies are vital for understanding the physical and chemical properties of these compounds (Hara et al., 2009).

• Regioselectivity in Organic Synthesis :

  • The compound has also been studied in the context of regioselectivity in organic synthesis. One study focused on the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides, showcasing methods for the elaboration of trisubstituted thiazoles and oxazoles, highlighting the versatility of this compound in synthetic applications (Cornwall et al., 1991).

• Synthesis of Heterocyclic Compounds :

  • The compound has been involved in the synthesis of heterocyclic compounds. For instance, in the study of α-metalated isocyanides in organic synthesis, it was used to form various heterocycles, demonstrating its potential in creating a wide array of structurally diverse molecules (Schöllkopf, 1979).